Cas no 1261975-11-4 (2-(4-Benzyloxyphenyl)-4-hydroxypyridine)

• Product Name: 2-(4-Benzyloxyphenyl)-4-hydroxypyridine
• CAS No: 1261975-11-4
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• MDL: MFCD18323816
• CID: 2767011
• PubChem ID: 53229671
• Update Time: 2025-08-04

2-(4-Benzyloxyphenyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• BS-30527
• 2-[4-(Benzyloxy)phenyl]pyridin-4(1H)-one
• 1261975-11-4
• CS-0209192
• 2-(4-(Benzyloxy)phenyl)pyridin-4-ol
• 2-(4-BENZYLOXYPHENYL)-4-HYDROXYPYRIDINE
• MFCD18323816
• DTXSID30692790
• 2-(4-Benzyloxyphenyl)-4-hydroxypyridine

• MDL： MFCD18323816
• Inchi： 1S/C18H15NO2/c20-16-10-11-19-18(12-16)15-6-8-17(9-7-15)21-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,19,20)
• InChI Key： XTVSBONXQKYXBB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1=CC(C=CN1)=O

Computed Properties

• Exact Mass: 277.11
• Monoisotopic Mass: 277.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 3.2

Additional information on 2-(4-Benzyloxyphenyl)-4-hydroxypyridine

Recent Advances in the Study of 2-(4-Benzyloxyphenyl)-4-hydroxypyridine (CAS: 1261975-11-4)

The compound 2-(4-Benzyloxyphenyl)-4-hydroxypyridine (CAS: 1261975-11-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The review is based on peer-reviewed publications and industry reports from the past three years, ensuring the information is both current and reliable.

Recent studies have highlighted the role of 2-(4-Benzyloxyphenyl)-4-hydroxypyridine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are a critical target in cancer therapy, and the structural features of this compound make it a promising scaffold for developing selective inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a well-known oncogenic target. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and efficacy.

In addition to its potential in oncology, 2-(4-Benzyloxyphenyl)-4-hydroxypyridine has also been investigated for its anti-inflammatory properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound could modulate the NF-κB pathway, a central regulator of inflammatory responses. The researchers synthesized a series of analogs and evaluated their effects on cytokine production in macrophages, identifying several derivatives with significant anti-inflammatory activity. These findings suggest that the compound could be further optimized for treating chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of 2-(4-Benzyloxyphenyl)-4-hydroxypyridine has also seen advancements in recent years. A 2023 study in Organic Process Research & Development described a scalable and cost-effective synthetic route using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also reduced the environmental impact compared to traditional approaches. Such innovations are crucial for facilitating the compound's transition from laboratory research to industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-Benzyloxyphenyl)-4-hydroxypyridine. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Additionally, toxicity profiles of its derivatives need to be thoroughly evaluated to ensure safety in human trials. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to address these hurdles.

In conclusion, 2-(4-Benzyloxyphenyl)-4-hydroxypyridine (CAS: 1261975-11-4) represents a versatile and promising compound in the realm of drug discovery. Its applications in oncology and inflammation, coupled with advancements in synthetic methodologies, underscore its potential as a lead candidate for future therapeutics. Continued research and development efforts will be critical to unlocking its full clinical potential.